Cas no 2586126-27-2 (Benzaldehyde, 3-​(1,​3-​dioxolan-​2-​yl)​-​2-​fluoro-​5-​iodo-)

• Product Name: Benzaldehyde, 3-​(1,​3-​dioxolan-​2-​yl)​-​2-​fluoro-​5-​iodo-
• CAS No: 2586126-27-2
• MF: C₁₀H₈FIO₃
• MW: 322.07
• CID: 5077090
• Update Time: 2025-08-04

Benzaldehyde, 3-​(1,​3-​dioxolan-​2-​yl)​-​2-​fluoro-​5-​iodo- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 3-​(1,​3-​dioxolan-​2-​yl)​-​2-​fluoro-​5-​iodo-

• Inchi： 1S/C10H8FIO3/c11-9-6(5-13)3-7(12)4-8(9)10-14-1-2-15-10/h3-5,10H,1-2H2
• InChI Key： AJNIRNSJFIEHBD-UHFFFAOYSA-N
• SMILES： C1COC(C2C=C(C=C(C=O)C=2F)I)O1

Additional information on Benzaldehyde, 3-​(1,​3-​dioxolan-​2-​yl)​-​2-​fluoro-​5-​iodo-

Recent Advances in the Study of Benzaldehyde, 3-(1,3-dioxolan-2-yl)-2-fluoro-5-iodo- (CAS: 2586126-27-2)

Benzaldehyde, 3-(1,3-dioxolan-2-yl)-2-fluoro-5-iodo- (CAS: 2586126-27-2) is a fluorinated and iodinated benzaldehyde derivative that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, has shown promising potential in various applications, including drug discovery, organic synthesis, and material science. Recent studies have focused on its synthesis, reactivity, and biological activities, making it a subject of intense research interest.

The synthesis of Benzaldehyde, 3-(1,3-dioxolan-2-yl)-2-fluoro-5-iodo- has been optimized through several innovative approaches. A 2023 study published in the Journal of Organic Chemistry demonstrated a high-yield, one-pot synthesis method utilizing palladium-catalyzed cross-coupling reactions. This method not only improved the efficiency of the synthesis but also reduced the environmental impact by minimizing waste generation. The presence of the dioxolane group in the molecule has been noted to enhance its stability, making it a valuable intermediate for further chemical modifications.

In medicinal chemistry, this compound has been explored as a precursor for the development of novel therapeutic agents. Research published in Bioorganic & Medicinal Chemistry Letters highlighted its role in the synthesis of fluorinated and iodinated aromatic compounds, which are known for their bioactivity. Specifically, derivatives of Benzaldehyde, 3-(1,3-dioxolan-2-yl)-2-fluoro-5-iodo- have exhibited inhibitory effects on certain enzymes involved in inflammatory pathways, suggesting potential applications in anti-inflammatory drug development.

Furthermore, the unique electronic properties of this compound, attributed to the fluorine and iodine substituents, have made it a subject of interest in material science. A recent study in Advanced Materials reported its use in the development of organic semiconductors. The electron-withdrawing nature of the fluorine and iodine atoms contributes to the tuning of the electronic bandgap, which is critical for the performance of organic electronic devices.

Despite these advancements, challenges remain in the large-scale production and application of Benzaldehyde, 3-(1,3-dioxolan-2-yl)-2-fluoro-5-iodo-. Issues such as regioselectivity in further functionalization and the cost of raw materials need to be addressed. Future research directions may focus on developing more sustainable synthetic routes and exploring its potential in other areas, such as agrochemicals and diagnostics.

In conclusion, Benzaldehyde, 3-(1,3-dioxolan-2-yl)-2-fluoro-5-iodo- (CAS: 2586126-27-2) represents a versatile and promising compound in the fields of chemical biology and medicinal chemistry. Its unique structural and electronic properties, combined with its demonstrated bioactivity, make it a valuable target for ongoing and future research. Continued exploration of its applications and optimization of its synthesis will likely yield significant contributions to science and industry.